1-[4-(4-Aminothieno[2,3-d]pyrimidin-5-yl)phenyl]-3-(3-methylphenyl)urea
1-[4-(4-Aminothieno[2,3-d]pyrimidin-5-yl)phenyl]-3-(3-methylphenyl)urea
GDP366, a dual inhibitor of survivin and Op18, induces cell growth inhibition, cellular senescence and mitotic catastrophe in human cancer cells.
Brand Name:
Vulcanchem
CAS No.:
501698-03-9
VCID:
VC0006988
InChI:
InChI=1S/C20H17N5OS/c1-12-3-2-4-15(9-12)25-20(26)24-14-7-5-13(6-8-14)16-10-27-19-17(16)18(21)22-11-23-19/h2-11H,1H3,(H2,21,22,23)(H2,24,25,26)
SMILES:
CC1=CC(=CC=C1)NC(=O)NC2=CC=C(C=C2)C3=CSC4=NC=NC(=C34)N
Molecular Formula:
C₂₀H₁₇N₅OS
Molecular Weight:
375.4 g/mol
1-[4-(4-Aminothieno[2,3-d]pyrimidin-5-yl)phenyl]-3-(3-methylphenyl)urea
CAS No.: 501698-03-9
Inhibitors
VCID: VC0006988
Molecular Formula: C₂₀H₁₇N₅OS
Molecular Weight: 375.4 g/mol
![1-[4-(4-Aminothieno[2,3-d]pyrimidin-5-yl)phenyl]-3-(3-methylphenyl)urea - 501698-03-9](/images/no_structure.jpg)
| CAS No. | 501698-03-9 |
|---|---|
| Product Name | 1-[4-(4-Aminothieno[2,3-d]pyrimidin-5-yl)phenyl]-3-(3-methylphenyl)urea |
| Molecular Formula | C₂₀H₁₇N₅OS |
| Molecular Weight | 375.4 g/mol |
| IUPAC Name | 1-[4-(4-aminothieno[2,3-d]pyrimidin-5-yl)phenyl]-3-(3-methylphenyl)urea |
| Standard InChI | InChI=1S/C20H17N5OS/c1-12-3-2-4-15(9-12)25-20(26)24-14-7-5-13(6-8-14)16-10-27-19-17(16)18(21)22-11-23-19/h2-11H,1H3,(H2,21,22,23)(H2,24,25,26) |
| Standard InChIKey | DZSUJUOJJJCWGG-UHFFFAOYSA-N |
| SMILES | CC1=CC(=CC=C1)NC(=O)NC2=CC=C(C=C2)C3=CSC4=NC=NC(=C34)N |
| Canonical SMILES | CC1=CC(=CC=C1)NC(=O)NC2=CC=C(C=C2)C3=CSC4=NC=NC(=C34)N |
| Description | GDP366, a dual inhibitor of survivin and Op18, induces cell growth inhibition, cellular senescence and mitotic catastrophe in human cancer cells. |
| Synonyms | GDP 366 GDP-366 GDP366 |
| Reference | [1]. Shi X, et al. GDP366, a novel small molecule dual inhibitor of survivin and Op18, induces cell growth inhibition, cellular senescence and mitotic catastrophe in human cancer cells. Cancer Biol Ther. 2010 Apr 15;9(8):640-50. |
| PubChem Compound | 6539985 |
| Last Modified | Nov 11 2021 |
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